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Here is a summary of its fundamental chemical characteristics and natural origins:

Property Description

CAS Registry
Number

3568-90-9 [1]

Molecular
Formula

C₁₅H₁₄O₂ [1] [2]

Molecular Weight 226.27 g/mol [1] [2]

Physical
Description

Yellow oil [1] [2]

Solubility Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone [1] [2]

Natural Sources Teak wood (Tectona grandis) [1] [3], leaves of Catalpa ovata [2], New Zealand
brown alga Landsburgia quercifolia [4]

Biological Activities and Experimental Evidence

Deoxylapachol exhibits significant biological activities, with research providing insights into its

mechanisms of action.
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Activity Experimental Findings & Significance Source/Model

Antifungal Activity Induces fungal cell wall stress; inhibits brown
rot fungi (Gloeophyllum sepiarium, G. trabeum)

and white rot fungi (Merulius tremellosus,
Phlebia brevispora) [2].

Aspergillus niger
transgenic strains;

standard antifungal
assays [2]

Cytotoxic/Anticancer
Activity

Major cytotoxic component of New Zealand
brown alga; stated to have anti-cancer activity

[4].

In vitro studies (specific
cell lines not detailed in

results) [4]

Allergenicity Main allergen identified in teak (Tectona
grandis); sensitization often concerns people
involved in woodwork [1].

Occupational health

studies [1]

Mutagenicity Acetone extracts of Indonesia teak wood
containing deoxylapachol and its isomer

showed mutagenicity in Ames tests [3].

Salmonella typhimurium
Ames test [3]

Proposed Antifungal Mechanism of Action

Research on deoxylapachol isolated from teak sawdust suggests it can induce stress on the fungal cell wall.

The following diagram illustrates this proposed mechanism based on a study using transgenic Aspergillus

niger strains designed to detect cell wall damage [2]:
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Pharmacological Context of Naphthoquinones

Deoxylapachol belongs to the naphthoquinone class, which are recognized as common substructures in

many natural products with diverse pharmacological activities, including anticancer, antimalarial, and

antileishmanial effects [5]. While deoxylapachol itself is primarily investigated for its antifungal role, other

well-studied naphthoquinones like lapachol and β-lapachone have been evaluated as anticancer drug

candidates, with mechanisms involving DNA topoisomerase-II inhibition [5].

Key Experimental Protocols

For researchers looking to work with deoxylapachol, here are methodologies adapted from the cited

literature:
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Antifungal Assay (Anti-Wood Rot Activity) [2]

Test Organisms: Brown rot fungi (e.g., Gloeophyllum sepiarium CBS 353.74, G. trabeum CBS
318.50) and white rot fungi (e.g., Merulius tremellosus CBS 280.73, Phlebia brevispora CBS

509.92).
Method: The isolated compound is tested for its ability to inhibit fungal growth. Activity is

measured as percentage inhibition compared to a control.
Isolation Note: The compound can be isolated from a sawdust chloroform-methanol (1:1)

extract using Centrifugal Partition Chromatography (CPC) with a solvent system of n-hexane-
MeOH-H₂O (50:47.5:2.5).

Mechanism Study (Fungal Cell Wall Stress) [2]

Model System: Use transgenic strains of Aspergillus niger engineered to show induction of the
1,3-α-D-glucan synthase gene upon cell wall damage.

Procedure: Treat the transgenic fungal strains with deoxylapachol. Induction of the glucan
synthase gene serves as a specific indicator that the compound is triggering cell wall stress.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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